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Compound of Interest

Compound Name: Guanoxyfen nitrate

Cat. No.: B15573597

An Overview of Guanoxyfen: A Herbicide

Disclaimer: The initial request for information on "Guanoxyfen nitrate" did not yield specific
results. The following guide is based on the available data for "Guanoxyfen" and its sulfate salt,
which is identified as a herbicide. The information available in the public domain regarding this
compound is limited, and therefore, this document serves as a summary of existing knowledge
rather than a comprehensive technical guide. Key areas such as its detailed discovery, history,
specific mechanism of action, and extensive quantitative data are not readily available in
published scientific literature.

Introduction to Guanoxyfen

Guanoxyfen is a chemical compound utilized as a herbicide for the control of broadleaf weeds
and grasses.[1] It is primarily used in an agricultural context to protect crops such as wheat,
barley, and oats from competing vegetation.[1] The most commonly referenced form is
Guanoxyfen sulfate.[1]

Chemical Identity:

e Synonyms: C.l. 515; Guanoxyfen sulfate [USAN]; 2-(3-phenoxypropyl)guanidine sulfate (2:1)
[1]

e CAS Number: 1021-11-0 (for Guanoxyfen sulfate)[1]

Physicochemical Properties
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The available data provides some basic physicochemical properties for Guanoxyfen sulfate.

Property Value

Molecular Formula C20H32N606S[1]

Molecular Weight 484.5697 g/mol [1]

Boiling Point 371.9°C at 760 mmHg[1]
Flash Point 178.7°C[1]

Vapor Pressure 9.97E-06 mmHg at 25°C[1]

Herbicidal Use and Application

Guanoxyfen sulfate is employed as a pre-emergent herbicide.[1] This means it is applied to the
soil before the weed seeds germinate, preventing their growth from the outset. It is typically
formulated as a suspension concentrate or an emulsifiable concentrate for application.[1]

While specific protocols for Guanoxyfen are not available, a general methodology for testing
the efficacy of a pre-emergent herbicide is outlined below. This is a hypothetical protocol based
on standard agricultural research practices.

Objective: To determine the effective concentration of Guanoxyfen for controlling target weed
species.

Materials:

o Guanoxyfen formulation

o Seeds of target weed species (e.g., Avena fatua - wild oat)

e Seeds of a tolerant crop species (e.g., Triticum aestivum - wheat)
» Pots filled with a standardized soil mix

e Greenhouse or controlled environment chamber
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e Spraying equipment calibrated for small plot application
Methodology:

o Potting and Seeding: Fill pots with the soil mixture. Sow a predetermined number of weed
and crop seeds at a specified depth.

» Herbicide Application: Prepare a series of dilutions of the Guanoxyfen formulation. Apply the
different concentrations of the herbicide to the soil surface of the pots using the calibrated
sprayer. A control group of pots should be sprayed only with the carrier (e.g., water).

¢ Incubation: Place the pots in a greenhouse or controlled environment chamber with optimal
conditions for seed germination and plant growth (e.g., temperature, light, humidity).

o Data Collection: After a set period (e.g., 21 days), assess the germination rate and growth of
the weed and crop species in each pot. Measurements can include plant height, shoot
biomass, and visual injury ratings.

» Data Analysis: Analyze the data to determine the concentration of Guanoxyfen that provides
effective weed control with minimal damage to the crop.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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